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Compound of Interest

Compound Name: Terbium(III) nitrate hexahydrate

Cat. No.: B086333 Get Quote

Terbium(III) Nitrate Hexahydrate: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the molecular formula and molecular

weight of Terbium(III) nitrate hexahydrate, a compound of significant interest in various

scientific and biomedical research fields.

Core Molecular Data
The fundamental properties of Terbium(III) nitrate hexahydrate are summarized in the table

below.

Parameter Value

Molecular Formula Tb(NO₃)₃·6H₂O[1][2][3][4]

Molecular Weight 453.03 g/mol [1][2]

Determination of Molecular Weight: A
Methodological Breakdown
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The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for Terbium(III) nitrate hexahydrate is detailed below, based on the

established atomic weights of Terbium (Tb), Nitrogen (N), Oxygen (O), and Hydrogen (H).

Experimental Protocol for Atomic Weight Determination
The atomic weights used in this calculation are the standard atomic weights as provided by the

International Union of Pure and Applied Chemistry (IUPAC). These values are determined

through a rigorous evaluation of experimental data from multiple sources. The primary

experimental techniques for determining atomic weights and isotopic compositions include:

Mass Spectrometry: This is the cornerstone of modern atomic weight determination. It

involves ionizing atoms of an element and then separating the ions based on their mass-to-

charge ratio. The relative abundance of each isotope can be precisely measured, allowing

for the calculation of a weighted average atomic mass.

Absolute Methods: These are highly accurate methods that relate the mass of an isotope to

the kilogram standard. One such method is the Avogadro project, which involves counting

the atoms in a highly pure silicon sphere.

The standard atomic weights are not static values and are periodically re-evaluated by the

IUPAC Commission on Isotopic Abundances and Atomic Weights as new and more precise

experimental data become available.

Calculation of Molecular Weight
The molecular weight of Terbium(III) nitrate hexahydrate (Tb(NO₃)₃·6H₂O) is calculated as

follows:

Terbium (Tb): 1 x 158.925 u = 158.925 u[5][6][7]

Nitrogen (N): 3 x 14.007 u = 42.021 u

Oxygen (O): (3 x 3) + (6 x 1) = 15 atoms x 15.999 u = 239.985 u[8][9]

Hydrogen (H): 6 x 2 = 12 atoms x 1.008 u = 12.096 u[10]

Total Molecular Weight = 158.925 + 42.021 + 239.985 + 12.096 = 453.027 u
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This calculated value is in excellent agreement with the cited molecular weight of 453.03 g/mol

.[1][2]

Visualizing the Molecular Composition
The following diagram illustrates the hierarchical relationship of the constituent elements in

determining the final molecular weight of Terbium(III) nitrate hexahydrate.
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Caption: Hierarchical breakdown of the molecular weight of Terbium(III) nitrate hexahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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